Cas no 1482171-77-6 (1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene)

• Product Name: 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene
• CAS No: 1482171-77-6
• MF: C₁₁H₁₄BrF
• MW: 245.131266117096
• CID: 4779401
• PubChem ID: 66048625
• Update Time: 2025-10-31

1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-2-fluorobenzene
• 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene

• Inchi： 1S/C11H14BrF/c1-11(2,8-12)7-9-5-3-4-6-10(9)13/h3-6H,7-8H2,1-2H3
• InChI Key： LYFZMPUZFHJGIA-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene

Introduction to 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene (CAS No. 1482171-77-6)

1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene, identified by the chemical compound code CAS No. 1482171-77-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and fluorine substituents in its structure imparts distinct reactivity and functionality, which are highly exploited in medicinal chemistry for the development of novel therapeutic agents.

The structural framework of 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene consists of a benzene ring substituted with a fluorine atom at the 2-position and a brominated isopropyl group at the 3-position. This specific arrangement of functional groups makes the compound a versatile building block for constructing more complex molecular entities. The fluorobenzene moiety, in particular, is well-documented for its role in enhancing metabolic stability, lipophilicity, and binding affinity in drug candidates. The introduction of fluorine at the 2-position disrupts the aromaticity of the benzene ring to some extent but retains its overall stability, while the bromine atom provides a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug molecules due to their profound impact on pharmacokinetic and pharmacodynamic properties. 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene serves as an excellent starting material for such investigations. For instance, researchers have explored its utility in generating libraries of fluorinated heterocycles, which are known to exhibit enhanced biological activity across multiple therapeutic areas. The isopropyl group attached to the bromine atom not only adds steric bulk but also influences the electronic environment around the benzene ring, thereby modulating reactivity and interaction with biological targets.

One of the most compelling applications of 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The combination of a fluorobenzene core with an alkyl substituent provides an ideal scaffold for designing inhibitors that can selectively bind to active sites or allosteric pockets on kinase proteins. Recent studies have demonstrated that compounds derived from this scaffold exhibit promising inhibitory activity against various kinases, including those implicated in cancer progression. The ability to fine-tune the properties of these inhibitors by modifying other parts of the molecule has opened up new avenues for drug discovery.

Another area where 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene has shown promise is in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of this compound make it a suitable candidate for generating derivatives that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have indicated that certain analogs derived from 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene exhibit significant antibacterial activity against Gram-positive and Gram-negative strains. This finding underscores the potential of this scaffold as a foundation for developing next-generation antibiotics.

The synthetic utility of 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene extends beyond pharmaceutical applications. It has also been employed in materials science for designing organic semiconductors and liquid crystals. The presence of fluorine atoms enhances electron delocalization within the aromatic system, which can improve charge transport properties in electronic devices. Additionally, the bromine substituent allows for further functionalization via metal-catalyzed reactions, enabling the construction of complex molecular architectures with tailored properties.

In conclusion, 1-(3-Bromo-2,2-dimethylpropyl)-2-fluorobenzene (CAS No. 1482171-77-6) is a multifaceted compound with significant potential in various domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with applications ranging from drug development to advanced materials. As research continues to uncover new methodologies for leveraging its reactivity and functionality, it is expected that this compound will remain at the forefront of innovation in both academic and industrial settings.